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Compound of Interest

Compound Name: 3-Chloropyrazine-2-carbaldehyde

Cat. No.: B053262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 3-
Chloropyrazine-2-carbaldehyde, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals. This document outlines its appearance and melting point, supported by a

general experimental protocol for melting point determination.

Physicochemical Data
The quantitative data for 3-Chloropyrazine-2-carbaldehyde are summarized in the table

below for ease of reference and comparison.

Property Value

Molecular Formula C₅H₃ClN₂O

Molecular Weight 142.55 g/mol

Melting Point 28 - 32 °C

Appearance
Brown to dark brown to black solid, or orange

solid, or yellow powder
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Experimental Protocols
Determination of Melting Point
The melting point of a solid is a critical physical property used for identification and purity

assessment. A pure crystalline solid typically exhibits a sharp melting point, while impurities will

broaden and depress the melting range.[1] The capillary method is a common and reliable

technique for determining the melting point of a solid compound.[2][3]

Objective: To determine the melting point range of a solid sample of 3-Chloropyrazine-2-
carbaldehyde.

Materials:

3-Chloropyrazine-2-carbaldehyde sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)[1]

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the 3-Chloropyrazine-2-carbaldehyde sample is dry and in

the form of a fine powder. If necessary, gently grind the sample using a mortar and pestle.[4]

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of the solid will be forced into the tube.

Packing the Sample: To move the sample to the bottom of the sealed tube, gently tap the

tube on a hard surface or drop it through a long glass tube.[4] The packed sample should be

approximately 2-3 mm in height to ensure accurate results.[2][4]

Melting Point Measurement:

Insert the capillary tube into the heating block of the melting point apparatus.[4]
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If the approximate melting point is known, rapidly heat the sample to about 15-20°C below

the expected melting point.[4]

Then, reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium between

the sample, the heating block, and the thermometer.

Carefully observe the sample through the magnifying eyepiece.

Recording the Melting Range:

Record the temperature at which the first droplet of liquid appears.

Record the temperature at which the entire sample has completely melted into a clear

liquid.

The recorded range is the melting point of the sample. For pure compounds, this range is

typically narrow.[1]

Cooling and Repetition: Allow the apparatus to cool. For accuracy, a second determination

should be performed with a fresh sample.

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflow for melting point determination and

the logical structure of the information presented in this guide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Measurement

Data Recording

Grind Sample (if needed)

Load Capillary Tube

Pack Sample to 2-3mm

Insert into Apparatus

Rapid Heat to ~15-20°C below MP

Slow Heat (1-2°C/min)

Observe Sample

Record T at First Liquid Drop

Record T at Complete Melt

Determine Melting Range

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.
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Caption: Logical structure of this technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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